N-(4-chlorobenzyl)-2-[(1-methyl-1H-pyrrol-2-yl)acetyl]hydrazinecarbothioamide

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-[[2-(1-methylpyrrol-2-yl)acetyl]amino]thiourea
• InChI: InChI=1S/C15H17ClN4OS/c1-20-8-2-3-13(20)9-14(21)18-19-15(22)17-10-11-4-6-12(16)7-5-11/h2-8H,9-10H2,1H3,(H,18,21)(H2,17,19,22)
• InChI Key: YREDJVDHZSIMQD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1CC(=O)NNC(=S)NCC2=CC=C(C=C2)Cl
• Molecular Formula: C15H17ClN4OS
• Molecular Weight: 336.8 g/mol

Description

N-(4-chlorobenzyl)-2-[(1-methyl-1H-pyrrol-2-yl)acetyl]hydrazinecarbothioamide, also known as CPTH2, is a novel chemical compound that has gained increasing attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

N-(4-chlorobenzyl)-2-[(1-methyl-1H-pyrrol-2-yl)acetyl]hydrazinecarbothioamide works by inhibiting the activity of the HIF-1α pathway, which is involved in the regulation of tumor angiogenesis and metastasis. The HIF-1α pathway is overexpressed in many types of cancer, making it an attractive target for cancer therapy. N-(4-chlorobenzyl)-2-[(1-methyl-1H-pyrrol-2-yl)acetyl]hydrazinecarbothioamide binds to the HIF-1α protein and prevents its activation, thereby inhibiting the growth of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that N-(4-chlorobenzyl)-2-[(1-methyl-1H-pyrrol-2-yl)acetyl]hydrazinecarbothioamide can have significant biochemical and physiological effects. In addition to its anti-cancer properties, N-(4-chlorobenzyl)-2-[(1-methyl-1H-pyrrol-2-yl)acetyl]hydrazinecarbothioamide has also been shown to have anti-inflammatory properties. It has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. N-(4-chlorobenzyl)-2-[(1-methyl-1H-pyrrol-2-yl)acetyl]hydrazinecarbothioamide has also been shown to have neuroprotective effects, protecting neurons from oxidative stress and apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-chlorobenzyl)-2-[(1-methyl-1H-pyrrol-2-yl)acetyl]hydrazinecarbothioamide in lab experiments is its specificity. N-(4-chlorobenzyl)-2-[(1-methyl-1H-pyrrol-2-yl)acetyl]hydrazinecarbothioamide targets the HIF-1α pathway, making it a useful tool for studying the role of this pathway in various biological processes. However, one limitation of using N-(4-chlorobenzyl)-2-[(1-methyl-1H-pyrrol-2-yl)acetyl]hydrazinecarbothioamide is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N-(4-chlorobenzyl)-2-[(1-methyl-1H-pyrrol-2-yl)acetyl]hydrazinecarbothioamide. One area of interest is the development of more effective synthesis methods for N-(4-chlorobenzyl)-2-[(1-methyl-1H-pyrrol-2-yl)acetyl]hydrazinecarbothioamide, which could increase its yield and make it more accessible for research. Another area of interest is the development of new derivatives of N-(4-chlorobenzyl)-2-[(1-methyl-1H-pyrrol-2-yl)acetyl]hydrazinecarbothioamide with improved properties, such as increased solubility and specificity. Additionally, more research is needed to explore the potential applications of N-(4-chlorobenzyl)-2-[(1-methyl-1H-pyrrol-2-yl)acetyl]hydrazinecarbothioamide in other fields, such as cardiovascular disease and diabetes.

Synthesis Methods

The synthesis of N-(4-chlorobenzyl)-2-[(1-methyl-1H-pyrrol-2-yl)acetyl]hydrazinecarbothioamide involves several steps, including the reaction of 4-chlorobenzyl chloride with hydrazine hydrate, followed by the reaction of the resulting product with 1-methyl-1H-pyrrole-2-acetic acid. The final step involves the reaction of the resulting product with carbon disulfide to produce N-(4-chlorobenzyl)-2-[(1-methyl-1H-pyrrol-2-yl)acetyl]hydrazinecarbothioamide. The yield of the synthesis process is around 60%.

Scientific Research Applications

N-(4-chlorobenzyl)-2-[(1-methyl-1H-pyrrol-2-yl)acetyl]hydrazinecarbothioamide has been widely used in scientific research due to its potential applications in various fields. One of the main applications of N-(4-chlorobenzyl)-2-[(1-methyl-1H-pyrrol-2-yl)acetyl]hydrazinecarbothioamide is in cancer research. Studies have shown that N-(4-chlorobenzyl)-2-[(1-methyl-1H-pyrrol-2-yl)acetyl]hydrazinecarbothioamide can inhibit the growth of cancer cells by targeting the HIF-1α pathway, which is involved in the regulation of tumor angiogenesis and metastasis. N-(4-chlorobenzyl)-2-[(1-methyl-1H-pyrrol-2-yl)acetyl]hydrazinecarbothioamide has also been shown to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.